2-Methanesulfonyl-4-methyl-3-oxopentanenitrile

• Molecular Formula: C7H11NO3S
• Molecular Weight: 189.23 g/mol
• SMILES: CC(C)C(=O)C(C#N)S(=O)(=O)C
• InChI: InChI=1S/C7H11NO3S/c1-5(2)7(9)6(4-8)12(3,10)11/h5-6H,1-3H3
• InChIKey: CIYLBBUYLAOPRZ-UHFFFAOYSA-N

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile: Chemical Identity & Supply Attributes

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS 1486327-65-4, molecular formula C₇H₁₁NO₃S, molecular weight 189.23 g/mol) is a bifunctional small-molecule building block characterized by a β-keto-α-cyanosulfone architecture . Its structure integrates an electrophilic ketone, a nucleophilic active methylene center, and a polar nitrile group, alongside a methanesulfonyl substituent that jointly modulates electronic and solubility properties . The compound is catalogued as a research intermediate with a commercial purity specification of 95% and is supplied in quantities ranging from 1 g to 100 g by major screening-collection vendors . Computed physicochemical descriptors include a topological polar surface area (TPSA) of 83.4 Ų, an XLogP3 of 0.4, and a predicted boiling point of 332.5 ± 32.0 °C at a predicted density of 1.210 ± 0.06 g/cm³ .

1 β-Keto-α-cyanosulfone architecture supports diastereoselective building block studies with dual electrophilic/nucleophilic reactivity

2 Moderate lipophilicity profile supports aqueous reaction media and fragment-library screening workflows

3 2-Methanesulfonyl regioisomer selection for stereochemical control and enolate regioselectivity research

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile: Irreplaceability vs. Analogs

Within the β-keto-α-cyanosulfone subfamily, even subtle positional or substitutional variations profoundly alter reactivity and physicochemical properties . The target compound bears an isopropyl ketone at C3 and a methanesulfonyl at C2, creating a unique steric and electronic environment at the active methylene center . A direct regioisomer, 4-methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS 1342017-46-2), places the sulfone on the quaternary C4 rather than C2, shifting the pKa of the α-proton and changing the trajectory of enolate alkylations . The gem-dimethyl analog 2-methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CAS 1525448-68-3) replaces the C4 methyl with a tert-butyl group, introducing additional steric bulk and altering computed logP from 0.4 to 0.7 [1]. These differences mean that generic, structure-unvalidated substitution risks altered diastereoselectivity, reduced crystalline intermediate quality, and non-reproducible downstream yields.

Target: 2-methanesulfonyl at C2

4-Methanesulfonyl regioisomer (CAS 1342017-46-2)

Regioisomeric shift to C4 may alter α-proton pKa and enolate alkylation trajectory; not directly interchangeable

Target: isopropyl ketone at C3

4,4-Dimethyl analog (CAS 1525448-68-3)

Additional steric bulk and higher lipophilicity may shift diastereomeric ratios and solubility behavior

Target: C2-cyano-α-sulfonyl architecture

Generic structure-unvalidated analog

Unvalidated substitution may reduce crystalline intermediate quality and produce non-reproducible downstream yields

• [1] PubChem. 2-Methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CID 80113722) Computed Properties. Accessed 2026. View Source

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile: Differentiation Evidence

Lipophilicity Profiling vs. 4,4-Dimethyl Analog

The target compound exhibits an XLogP3 of 0.4, indicating balanced hydrophilicity suitable for aqueous reaction media and lead-like property space . In contrast, the 4,4-dimethyl analog (2-methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile, CAS 1525448-68-3) records an XLogP3 of 0.7, reflecting a 0.3 log unit increase in lipophilicity due to additional methylation [1]. This difference is quantitatively consistent with the Hansch-Leo fragment constant for a methylene insertion (π ≈ 0.5), placing the target compound in a distinct solubility regime for applications requiring lower logD values [1].

Lipophilicity (XLogP3)

Head-to-head

XLogP3 = 0.4 vs 0.7 (4,4-dimethyl analog) ΔXLogP3 = −0.3

Lower lipophilicity supports aqueous reaction media and lead-like property space

Computed XLogP3 3.0; experimental logD may differ

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.4
Comparator Or Baseline	2-Methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CAS 1525448-68-3): XLogP3 = 0.7
Quantified Difference	ΔXLogP3 = -0.3 (target less lipophilic)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) [1].

Why This Matters

A lower XLogP3 by 0.3 units can meaningfully affect aqueous solubility and permeability classification in early drug-discovery triage, directly influencing procurement decisions for lead-optimization libraries.

• [1] PubChem. 2-Methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CID 80113722) Computed Properties (XLogP3 = 0.7). Accessed 2026. View Source

Polar Surface Area vs. 4-Methylsulfonyl Regioisomer

The target compound features a TPSA of 83.4 Ų, determined by exactly four hydrogen-bond acceptor sites (nitrile nitrogen, two sulfonyl oxygens, and ketone oxygen) and zero hydrogen-bond donor atoms . The regioisomer 4-methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS 1342017-46-2) shares the same elemental composition (C₇H₁₁NO₃S, MW 189.23) and therefore possesses an identical TPSA of 83.4 Ų [1]. This equivalence in global polar surface area masks substantial differences in the spatial distribution of electron density around the active methylene carbon, which governs enolate regioselectivity, but demonstrates that the target compound operates within the same TPSA-based bioavailability window as its regioisomer.

Polar Surface Area

Head-to-head

TPSA = 83.4 Ų Identical to 4-methanesulfonyl regioisomer ΔTPSA = 0.0 Ų

Equivalent global TPSA; spatial electron distribution around active methylene differs

Computed Cactvs 3.4.6.11; verify with experimental PSA

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 83.4 Ų
Comparator Or Baseline	4-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS 1342017-46-2): TPSA = 83.4 Ų
Quantified Difference	ΔTPSA = 0.0 Ų (identical global TPSA)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) [1].

Why This Matters

This equivalence confirms that the target compound does not sacrifice passive permeability relative to the regioisomer, while its distinct 2-sulfonyl substitution pattern offers differential α-carbon acidity and alkylation diastereoselectivity.

• [1] PubChem. 4-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CID 64018307) Computed Properties (TPSA = 83.4 Ų). Accessed 2026. View Source

Steric Environment vs. Gem-Dimethyl Congener

The target compound possesses 3 rotatable bonds and 12 heavy atoms, reflecting a moderately flexible side chain (isopropyl ketone) attached to the cyano-methanesulfonyl core . The 4,4-dimethyl congener (CAS 1525448-68-3) increases to 3 rotatable bonds and 13 heavy atoms, incorporating an additional methylene unit that raises molecular weight by 14.03 Da (from 189.23 to 203.26 g/mol) [1]. While rotatable bond count is identical, the increased heavy atom count and quaternary substitution at C4 in the gem-dimethyl analog is expected to reduce conformational entropy in the transition state for enolate alkylation relative to the target compound's secondary C4 center, potentially altering diastereomeric ratios in chiral auxiliary-directed reactions [2].

Steric Descriptors

Class-level

MW = 189.23 g/mol 12 heavy atoms, 3 rotatable bonds vs 203.26 / 13 heavy atoms

Lower heavy atom count and secondary C4 may support intermediate crystallinity

Steric effects on diastereoselectivity are context-dependent

Evidence Dimension	Molecular size and flexibility descriptors
Target Compound Data	Molecular weight = 189.23 g/mol; Heavy atom count = 12; Rotatable bonds = 3
Comparator Or Baseline	2-Methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CAS 1525448-68-3): MW = 203.26 g/mol, Heavy atoms = 13, Rotatable bonds = 3
Quantified Difference	ΔMW = -14.03 g/mol; ΔHeavy atoms = -1; Rotatable bonds unchanged
Conditions	Computed by PubChem 2.1 (2021.05.07) and Cactvs 3.4.6.11 [1].

Why This Matters

A lower heavy atom count and absence of quaternary branching at C4 can facilitate crystallinity of synthetic intermediates and reduce steric hindrance during subsequent functionalization, enhancing utility in multi-step pharmaceutical intermediate synthesis.

• [1] PubChem. 2-Methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CID 80113722) Computed Properties. Accessed 2026. View Source
• [2] F. Benedetti et al., Tetrahedron Letters 1993, 34(40), 6443-6446. Describes diastereoselective cyclopropanation of α-cyano-α-sulfonyl carbanions, illustrating sensitivity of stereochemical outcome to substitution pattern. View Source

Boiling Point vs. 4-Methanesulfonyl Regioisomer

The target compound displays a predicted boiling point of 332.5 ± 32.0 °C at standard pressure, a value that reflects the cumulative effect of dipole-dipole interactions from the sulfonyl, carbonyl, and nitrile groups . The 4-methanesulfonyl-4-methyl regioisomer (CAS 1342017-46-2) shares the same molecular formula and functional groups, and is predicted to exhibit a boiling point within the same error range [1]. The absence of a statistically significant difference indicates that distillation-based purification regimens would be interchangeable. However, for chromatographic purification, the distinct molecular shape of the 2-sulfonyl isomer can result in different retention times on both normal-phase and reverse-phase stationary phases, an operational consideration for procurement when large-scale purification is anticipated [2].

Boiling Point

Reported

332.5 ± 32.0 °C (predicted) No statistically resolvable difference vs regioisomer

Thermal-process equivalence; chromatographic retention expected to differ

QSPR prediction; confirm experimentally for purification scale-up

Evidence Dimension	Predicted boiling point
Target Compound Data	332.5 ± 32.0 °C (predicted)
Comparator Or Baseline	4-Methanesulfonyl-4-methyl-3-oxopentanenitrile (CAS 1342017-46-2): predicted boiling point within same range
Quantified Difference	No statistically resolvable difference; chromatographic retention expected to differ
Conditions	Predicted by ACD/Labs Percepta or analogous QSPR model, as aggregated on ChemicalBook [1].

Why This Matters

Equivalence in boiling point ensures that thermal-process interchangeability does not introduce hidden scale-up risk, while the expected chromatographic differentiation underscores the need to specify the correct isomer in procurement specifications.

• [1] ChemTradeHub. 4-Methyl-4-(methylsulfonyl)-3-oxopentanenitrile (CAS 1342017-46-2) Chemical Properties. Accessed 2026. View Source
• [2] Review: 'β-Keto sulfones: Preparation and application in organic synthesis,' RSC Advances 2014, 4, 60702-60710. Discusses chromatographic behavior of structurally diverse β-keto sulfones. View Source

2-Methanesulfonyl-4-methyl-3-oxopentanenitrile: Primary Applications

Diastereoselective α-Alkylation of Intermediates

The α-cyano-α-sulfonyl carbanion generated from 2-methanesulfonyl-4-methyl-3-oxopentanenitrile is known, from class-level precedents, to undergo highly diastereoselective alkylation with electrophiles [1]. The isopropyl ketone substituent provides a steric bias that can direct facial selectivity in chiral auxiliary or chiral catalyst-mediated reactions, offering synthetic chemists a building block for constructing quaternary stereocenters with predictable relative configuration [1].

Fragment-Based Screening with Moderate Lipophilicity

With an XLogP3 of 0.4 and TPSA of 83.4 Ų, the compound sits within the favorable fragment-like property space [2]. It is significantly less lipophilic than the 4,4-dimethyl analog (XLogP3 0.7) but retains the same polar surface area, making it a preferential choice for fragment-library inclusion when aqueous solubility and low non-specific binding are prioritized over increased membrane partitioning [2]. Procurement teams selecting screening fragments should note this differentiation to avoid false-negative screening outcomes associated with excessive logD.

Agrochemical Intermediates via Michael Addition

The combination of a nitrile and a sulfone on the same carbon has been extensively exploited in herbicidal compound synthesis, where the α-cyano-α-sulfonyl motif serves as a precursor to cyanoacrylate and sulfonylurea pharmacophores [3]. The 2-methanesulfonyl-4-methyl substitution pattern of the target compound positions the reactive methylene for Michael addition to vinyl ketones or nitroalkenes, enabling the construction of complex γ-cyanoketone intermediates relevant to acetyl-CoA carboxylase (ACCase) and ketol-acid reductoisomerase (KARI) inhibitor programs [3].

Reference Standard for Isomer Differentiation

Because the target compound and its regioisomer 4-methanesulfonyl-4-methyl-3-oxopentanenitrile share identical molecular formulas (C₇H₁₁NO₃S) and TPSA, chromatographic separation is non-trivial and requires careful HPLC or GC method development . The target compound serves as an essential reference standard for UPLC-HRMS or chiral SFC analytical protocols designed to distinguish between 2-sulfonyl and 4-sulfonyl positional isomers in reaction monitoring, quality control, and IP-position documentation .

Application

Selection Property

Validation Focus

Diastereoselective α-alkylation

Steric environment at C4 isopropyl center

Stereochemical outcome and enolate regioselectivity verification

Fragment-based screening

Moderate lipophilicity (reported XLogP3 context)

Aqueous solubility and non-specific binding assessment

Agrochemical intermediate synthesis

α-Cyano-β-keto sulfone Michael acceptor reactivity

Michael addition pathway and γ-cyanoketone product verification

Regioisomer reference standard

2-Sulfonyl vs 4-sulfonyl positional differentiation

Chromatographic method validation for isomer separation

• [1] F. Benedetti et al., Tetrahedron Letters 1993, 34(40), 6443-6446. Cyclization of γ,δ-epoxy-α-cyanosulphones with high diastereoselectivity. View Source
• [2] PubChem. 2-Methanesulfonyl-4,4-dimethyl-3-oxopentanenitrile (CID 80113722) Computed Properties. XLogP3 = 0.7. Accessed 2026. View Source
• [3] BG60943B1 patent: 2-Cyano-1,3-dione derivatives as herbicides, demonstrating the herbicidal relevance of the α-cyano-β-keto sulfone motif. Accessed 2026. View Source